Cas no 77494-09-8 (4-methyl-Pyrazolo[1,5-a]pyrimidin-7(4H)-one)

• Product Name: 4-methyl-Pyrazolo[1,5-a]pyrimidin-7(4H)-one
• CAS No: 77494-09-8
• MF: C₇H₇N₃O
• MW: 149.149980783463
• CID: 535984
• PubChem ID: 12726139
• Update Time: 2025-04-19

4-methyl-Pyrazolo[1,5-a]pyrimidin-7(4H)-one Chemical and Physical Properties

Names and Identifiers

• 4-methyl-Pyrazolo[1,5-a]pyrimidin-7(4H)-one
• 4-methylpyrazolo[1,5-a]pyrimidin-7-one
• Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 4-methyl-
• 4-Methylpyrazolo[1,5-a]pyrimidin-7(4H)-one
• CHEMBL297878
• 4-methyl-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one
• 77494-09-8
• DTXSID50508182

• Inchi： 1S/C7H7N3O/c1-9-5-3-7(11)10-6(9)2-4-8-10/h2-5H,1H3
• InChI Key： VTFVJLCBMVBAPX-UHFFFAOYSA-N
• SMILES： O=C1C=CN(C)C2=CC=NN21

Computed Properties

• Exact Mass: 149.05901
• Monoisotopic Mass: 149.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• PSA: 38.13